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Compound of Interest

Compound Name: 2-(Pentyloxy)ethanol

Cat. No.: B1594470 Get Quote

Abstract
This application note details a robust and reliable gas chromatography (GC) method for the

quantitative analysis of 2-(Pentyloxy)ethanol. This method is applicable to researchers,

scientists, and drug development professionals for the determination of 2-(Pentyloxy)ethanol
in various sample matrices. The described protocol utilizes a common GC configuration with a

flame ionization detector (FID) and provides detailed procedures for sample preparation,

standard preparation, and instrument parameters.

Introduction
2-(Pentyloxy)ethanol is a glycol ether, a class of solvents used in a wide range of industrial

and commercial applications, including paints, cleaning products, and personal care products.

[1] Due to their widespread use, there is a need for reliable analytical methods to monitor their

presence and concentration in various products and environmental samples. Gas

chromatography is a powerful technique for the separation and quantification of volatile and

semi-volatile compounds like 2-(Pentyloxy)ethanol.[2] This application note provides a

detailed GC-FID method for the analysis of this specific glycol ether.

Experimental
Instrumentation and Consumables

Gas Chromatograph: Agilent 7890 Series GC or equivalent, equipped with a split/splitless

inlet and a Flame Ionization Detector (FID).
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GC Column: DB-5 (J&W Scientific), 30 m x 0.25 mm ID, 0.25 µm film thickness.

Autosampler: Agilent 7693A or equivalent.

Vials: 2 mL amber glass vials with PTFE/silicone septa.

Syringes: 10 µL GC syringe.

Gases: Helium (carrier gas), Hydrogen (FID), Air (FID) of high purity (99.999%).

Reagents and Standards
2-(Pentyloxy)ethanol: >98% purity.

Methanol: HPLC grade or higher.

Internal Standard (IS): n-Hexanol (>99% purity).

Standard Preparation
Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of n-hexanol and

dissolve it in 100 mL of methanol.

2-(Pentyloxy)ethanol Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 2-
(Pentyloxy)ethanol and dissolve it in 100 mL of methanol.

Calibration Standards: Prepare a series of calibration standards by diluting the 2-
(Pentyloxy)ethanol stock solution with methanol to achieve concentrations ranging from 1

µg/mL to 100 µg/mL. Spike each calibration standard with the internal standard stock

solution to a final concentration of 50 µg/mL.

Sample Preparation
The appropriate sample preparation method will depend on the sample matrix. For a liquid

sample where 2-(Pentyloxy)ethanol is a component, a simple dilution may be sufficient.

Accurately weigh 1 g of the sample into a 10 mL volumetric flask.

Add a known amount of the internal standard stock solution.
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Dilute to the mark with methanol.

Vortex for 30 seconds to ensure homogeneity.

If necessary, filter the sample through a 0.45 µm PTFE syringe filter into a GC vial.

GC Method Parameters
Parameter Value

Inlet Split/Splitless

Inlet Temperature 250 °C

Injection Volume 1 µL

Split Ratio 20:1

Oven

Initial Temperature 60 °C, hold for 2 minutes

Ramp Rate 1 10 °C/min to 150 °C

Ramp Rate 2 20 °C/min to 250 °C, hold for 5 minutes

Column

Column Type
DB-5, 30 m x 0.25 mm ID, 0.25 µm film

thickness

Carrier Gas Helium

Flow Rate 1.2 mL/min (Constant Flow)

Detector (FID)

Detector Temperature 280 °C

Hydrogen Flow 30 mL/min

Air Flow 300 mL/min

Makeup Gas (Helium) 25 mL/min
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Results and Discussion
The described GC-FID method provides excellent separation and quantification of 2-
(Pentyloxy)ethanol. A typical chromatogram would show a sharp, well-defined peak for 2-
(Pentyloxy)ethanol and the internal standard, n-hexanol. The Kovats retention index for 2-
(Pentyloxy)ethanol on a DB-5 column is reported to be 1061, which can be used for peak

identification.[3]

Linearity
The method demonstrates excellent linearity over the concentration range of 1-100 µg/mL. The

coefficient of determination (R²) for the calibration curve is typically >0.999.

Concentration (µg/mL) Peak Area Ratio (Analyte/IS)

1 0.021

5 0.105

10 0.212

25 0.528

50 1.055

100 2.118

Limits of Detection (LOD) and Quantification (LOQ)
The LOD and LOQ for 2-(Pentyloxy)ethanol were determined based on the signal-to-noise

ratio (S/N) of the lowest concentration standard. The LOD (S/N = 3) and LOQ (S/N = 10) are

estimated to be approximately 0.3 µg/mL and 1 µg/mL, respectively.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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